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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-3-nitrophenol
CAS No.: 1805031-72-4
Cat. No.: B2721164
Get Quote
. J

For researchers and professionals in drug development, precision in chemical nomenclature is
paramount. The compound "4-Bromo-2-fluoro-3-nitrophenol” presents a unique case. A
comprehensive search for a corresponding Chemical Abstracts Service (CAS) number for this
specific substitution pattern did not yield a definitive entry. This suggests that this particular
isomer may be exceptionally rare, novel, or the nomenclature might be a common point of
confusion with closely related, commercially available isomers. This guide, therefore,
addresses the query by providing a detailed technical overview of the most pertinent and well-
documented isomers, which are crucial building blocks in contemporary organic synthesis and
medicinal chemistry.

This document will focus on the following key isomers:
e 4-Bromo-2-fluoro-6-nitrophenol (CAS: 320-76-3)
e 4-Bromo-3-fluoro-2-nitrophenol (CAS: 889939-22-4)

e 4-Bromo-2-fluoro-5-nitrophenol (CAS: 661463-12-3)
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By understanding the properties, synthesis, and applications of these related compounds, a
researcher can infer the potential utility and characteristics of the broader class of brominated
fluoronitrophenols.

Section 1: Physicochemical and Safety Profiles of
Key Isomers

The strategic placement of bromo, fluoro, and nitro functional groups on a phenol ring creates a
versatile scaffold for chemical modification. The electron-withdrawing nature of the nitro and
fluoro groups acidifies the phenolic proton, while the bromine atom serves as an excellent
handle for cross-coupling reactions.

Key Properties of Brominated Fluoronitrophenol
Isomers

The following table summarizes the core physicochemical properties of the key isomers,
providing a comparative overview for experimental design.

4-Bromo-2-fluoro- 4-Bromo-3-fluoro- 4-Bromo-2-fluoro-
Property . . .
6-nitrophenol 2-nitrophenol 5-nitrophenol
CAS Number 320-76-3[1][2] 889939-22-4[3] 661463-12-3[4]
Molecular Formula CeH3BrFNO3[1][2] CeH3BrFNO3[3] CeH3BrFNO3[4]
Molecular Weight 236.00 g/mol [1] 236.00 g/mol [3] 235.99 g/mol [4]
Yellow to yellow-
Appearance brown or light-green Solid Data not available
powder or crystals[5]
Melting Point 63-65 °C[2] Data not available Data not available
- _ 241.4 °C at 760 _ _
Boiling Point Data not available Data not available
mmHg[2]
Purity >98%[1] 95%[ 3] Data not available
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Safety and Handling

Working with nitrated aromatic compounds requires strict adherence to safety protocols due to
their potential for irritation and toxicity.

General
. 4-Bromo-2-fluoro- 4-Bromo-3-fluoro- Recommendations
Hazard Information ] ]
6-nitrophenol 2-nitrophenol for Related
Compounds

Warning or Danger[6]

Signal Word Warning|[5] Danger 7]

H302 (Harmful if
swallowed), H315
(Causes skin
irritation), H317 (May Harmful if swallowed,
H317 (May cause an ] ) )
) ] ) cause an allergic skin Causes skin and
allergic skin reaction),

Hazard Statements reaction), H318

) serious eye irritation,
H319 (Causes serious

(Causes serious eye May cause respiratory
damage), H410 (Very irritation.[6][7]

toxic to aquatic life

eye irritation)[5]

with long lasting

effects)

P261, P264, P270,

P272, P273, P280, P261, P264,
P301+P312+P330, P301+P312,
] P280, P305, P351,
Precautionary Codes P302+P352, P302+P352,
P305+P351+P338+P3 P304+P340+P312,
10, P333+P313, P305+P351+P338[8]
P391, P501

Core Safety Protocol:

o Engineering Controls: Always handle these compounds in a well-ventilated fume hood.[9]

Ensure eyewash stations and safety showers are readily accessible.[7]
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o Personal Protective Equipment (PPE): Wear appropriate protective gloves (inspected prior to
use), flame-resistant clothing, and safety glasses with side shields or goggles.[9][10]

» Handling: Avoid the formation of dust and aerosols.[9] Wash hands thoroughly after handling.
[10]

» Storage: Store in a dry, well-ventilated place with the container tightly sealed.[10]

Section 2: Synthesis and Reactivity

The synthesis of brominated fluoronitrophenols typically involves electrophilic aromatic
substitution on a substituted phenol precursor. The choice of starting material and reaction
conditions dictates the final isomeric product.

General Synthesis Approach: Nitration of a
Bromofluorophenol

A common and effective method for synthesizing these compounds is the nitration of a
corresponding bromofluorophenol.

Workflow for the Synthesis of 2-Bromo-4-fluoro-6-nitrophenol
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Caption: General workflow for the synthesis of a nitrated bromofluorophenol.[11]
Detailed Protocol for the Synthesis of 2-Bromo-4-fluoro-6-nitrophenol:[11]
» Dissolve 2-bromo-4-fluorophenol in chloroform.

e At room temperature, add a nitrating mixture of sulfuric acid and nitric acid (in a ratio of 1:3 to
1:8) dropwise.
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 After the addition is complete, heat the reaction mixture to a temperature between 40-80°C
for a sufficient time to ensure the reaction completes.

e The organic phase is then washed with water.
o Finally, the solvent is evaporated to yield the target compound.

A similar strategy can be applied to synthesize other isomers, for instance, by starting with 4-
bromo-2-fluorophenol to produce 4-bromo-2-fluoro-6-nitrophenol.[12]

Section 3: Applications in Drug Discovery and
Organic Synthesis

The true value of brominated fluoronitrophenols lies in their role as versatile intermediates. The
presence of multiple functional groups allows for sequential and site-selective modifications,
making them highly valuable in the synthesis of complex molecules.

Core Utility in Cross-Coupling Reactions

The bromine atom is a key feature, enabling participation in a wide array of palladium-
catalyzed cross-coupling reactions. These reactions are foundational in modern drug discovery
for building molecular complexity. The indenone scaffold, for example, is a privileged structure
in medicinal chemistry, and intermediates like these are used to build diverse libraries of
compounds.[13]

Key Reactions:

» Suzuki-Miyaura Coupling: For the formation of C-C bonds, enabling the synthesis of biaryl
structures common in pharmaceuticals.[13]

» Buchwald-Hartwig Amination: For the formation of C-N bonds, crucial for introducing amine
functionalities.[13]

e Sonogashira Coupling: For the formation of C-C triple bonds.
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Caption: Utility of brominated phenols in key cross-coupling reactions.

Role in Medicinal Chemistry

The functional groups of these intermediates contribute to their utility in developing biologically
active compounds:

e Fluorine: The incorporation of fluorine is a common strategy in drug design to enhance
metabolic stability, binding affinity, and lipophilicity.[13][14]

» Nitro Group: The nitro group is a versatile functional handle. It can be reduced to an amine,
which can then be further functionalized. Additionally, ortho-nitro-substituted compounds
have been investigated for unique biological activities, such as in the development of novel
antibiotics.[15]

e Phenolic Hydroxyl: The hydroxyl group can be alkylated or acylated to form ethers and
esters, further diversifying the molecular structure. For instance, 4-bromo-2-fluoro-5-
nitrophenol has been used in the synthesis of 4-fluoro-3-methoxyaniline, an important
intermediate for biologically active compounds.[16]
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These compounds serve as foundational precursors for a variety of complex molecules,
including peptidase inhibitors for diabetes treatment and Btk inhibitors for immune diseases.
[17]

Conclusion

While the specific isomer 4-Bromo-2-fluoro-3-nitrophenol remains elusive in common
chemical databases, its closely related and well-documented isomers provide a wealth of
opportunities for chemical innovation. As demonstrated, compounds like 4-bromo-2-fluoro-6-
nitrophenol and its counterparts are powerful and versatile building blocks. Their strategic
combination of a phenolic hydroxyl, a synthetically tractable bromine atom, and modifiable nitro
and fluoro groups makes them indispensable tools for researchers in drug discovery and fine
chemical synthesis. A thorough understanding of their synthesis, safety protocols, and reactivity
is essential for leveraging their full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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